Cas no 72083-74-0 (1H-Indazole-3-carbonyl chloride)

• Product Name: 1H-Indazole-3-carbonyl chloride
• CAS No: 72083-74-0
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD11846517
• CID: 1007002
• PubChem ID: 23189990
• Update Time: 2025-10-17

1H-Indazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carbonyl chloride
• XCA08374
• MFCD11846517
• 3-indazolecarboxylic acid chloride
• 1H-indazole-3-carboxylic acid chloride
• 1H-INDAZOLE-3-CARBONYLCHLORIDE
• BSKBPSWOVQPFRQ-UHFFFAOYSA-N
• 72083-74-0
• DTXSID90631226
• SCHEMBL591861

• MDL： MFCD11846517
• Inchi： 1S/C8H5ClN2O/c9-8(12)7-5-3-1-2-4-6(5)10-11-7/h1-4H,(H,10,11)
• InChI Key： BSKBPSWOVQPFRQ-UHFFFAOYSA-N
• SMILES： ClC(C1C2C=CC=CC=2NN=1)=O

Computed Properties

• Exact Mass: 180.0090405g/mol
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1H-Indazole-3-carbonyl chloride

Recent Advances in the Application of 1H-Indazole-3-carbonyl chloride (CAS: 72083-74-0) in Chemical Biology and Pharmaceutical Research

The compound 1H-Indazole-3-carbonyl chloride (CAS: 72083-74-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic compound, characterized by its indazole core and reactive carbonyl chloride group, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents, highlighting its importance in medicinal chemistry.

One of the most notable advancements involves the use of 1H-Indazole-3-carbonyl chloride in the synthesis of novel kinase inhibitors targeting cancer-related pathways. Researchers have successfully employed this compound to introduce the indazole moiety into lead compounds, enhancing their binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The study reported improved pharmacokinetic properties and reduced off-target effects compared to earlier generations of inhibitors.

In addition to its role in kinase inhibitor development, 1H-Indazole-3-carbonyl chloride has been utilized in the design of GPCR-targeted therapeutics. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed its application in the synthesis of allosteric modulators for the adenosine A2A receptor. These modulators exhibit potential for treating neurodegenerative diseases such as Parkinson's disease. The study emphasized the compound's ability to facilitate rapid and efficient derivatization, enabling the exploration of diverse chemical space around the indazole scaffold.

Beyond its pharmaceutical applications, 1H-Indazole-3-carbonyl chloride has also found use in chemical biology as a versatile tool for protein labeling and modification. A 2022 study in Chemical Communications described its application in the site-specific modification of lysine residues in proteins, enabling the attachment of various probes and functional groups. This approach has opened new avenues for studying protein-protein interactions and developing targeted therapeutics.

Despite these promising developments, challenges remain in the large-scale synthesis and handling of 1H-Indazole-3-carbonyl chloride due to its reactivity and sensitivity to moisture. Recent efforts have focused on optimizing synthetic protocols to improve yield and stability. A 2023 patent application by a major pharmaceutical company disclosed an improved method for its preparation under mild conditions, addressing some of these practical concerns.

In conclusion, 1H-Indazole-3-carbonyl chloride (CAS: 72083-74-0) continues to be a valuable building block in medicinal chemistry and chemical biology. Its applications span from drug discovery to protein engineering, with recent studies demonstrating its potential in addressing unmet medical needs. Future research directions may include further exploration of its reactivity patterns and the development of novel derivatives with enhanced properties for therapeutic applications.